1-(5-chloro-2-methoxyphenyl)-4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-4-[1-(2-ethoxyethyl)benzimidazol-2-yl]pyrrolidin-2-one
• InChI: InChI=1S/C22H24ClN3O3/c1-3-29-11-10-25-18-7-5-4-6-17(18)24-22(25)15-12-21(27)26(14-15)19-13-16(23)8-9-20(19)28-2/h4-9,13,15H,3,10-12,14H2,1-2H3
• InChI Key: YRFOXCVPRSEFSB-UHFFFAOYSA-N
• Canonical SMILES: CCOCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=C(C=CC(=C4)Cl)OC
• Molecular Formula: C22H24ClN3O3
• Molecular Weight: 413.9 g/mol
• CAS No.: 942862-81-9

Description

1-(5-chloro-2-methoxyphenyl)-4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H24ClN3O3 and its molecular weight is 413.9. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Compounds related to the given chemical structure have been explored for their potential in medical applications, such as antiulcer agents demonstrating cytoprotective properties in ethanol and HCl-induced gastric lesions models without significant antisecretory activity (Starrett et al., 1989).

Optical and Material Applications

• Research into 1,3-diarylated imidazo[1,5-a]pyridine derivatives, synthesized through a one-pot, three-component condensation process, has demonstrated their potential in creating luminescent materials with significant Stokes' shifts. This suggests applications in low-cost emitter materials for optical devices (Volpi et al., 2017).

Antimicrobial and Antioxidant Activities

• Derivatives of related chemical structures have been evaluated for antimicrobial activity, showing modest effects against various bacterial and fungal strains, suggesting potential applications in developing new antimicrobial agents (Patel et al., 2011).
• Novel pyrrolidine derivatives have shown potent antioxidant activities, indicating potential use in designing antioxidant agents. Some compounds exhibited higher antioxidant activity than ascorbic acid, suggesting applications in health and disease prevention (Tumosienė et al., 2019).

Anti-Cancer Potential

• Imidazole derivatives have demonstrated anticancer potential by inducing apoptosis and cellular senescence, indicating the potential of structurally related compounds in cancer research and therapy (Sharma et al., 2014).